Cas no 2790-00-3 (1-butylcyclopropane-1-carbonitrile)

• Product Name: 1-butylcyclopropane-1-carbonitrile
• CAS No: 2790-00-3
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 2929830
• PubChem ID: 116837038
• Update Time: 2025-10-21

1-butylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonitrile, 1-butyl-
• 1-butylcyclopropane-1-carbonitrile

• Inchi： 1S/C8H13N/c1-2-3-4-8(7-9)5-6-8/h2-6H2,1H3
• InChI Key： RTOTZPDJGAGRCM-UHFFFAOYSA-N
• SMILES： C1(CCCC)(C#N)CC1

Additional information on 1-butylcyclopropane-1-carbonitrile

1-butylcyclopropane-1-carbonitrile (CAS No: 2790-00-3) - A Comprehensive Overview

1-butylcyclopropane-1-carbonitrile (CAS No: 2790-00-3) is a unique organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound, characterized by its cyclopropane ring and carbonitrile group, exhibits interesting chemical properties and potential applications in various industries. Recent advancements in synthetic methodologies and computational chemistry have shed new light on its structure, reactivity, and utility.

The molecular structure of 1-butylcyclopropane-1-carbonitrile consists of a cyclopropane ring substituted with a butyl group and a nitrile functional group. The cyclopropane ring, known for its strained geometry, imparts unique electronic and steric properties to the molecule. The carbonitrile group, on the other hand, introduces polarity and reactivity, making it a versatile building block in organic synthesis. Researchers have explored the use of this compound in the development of advanced materials, including polymers and pharmaceutical intermediates.

Recent studies have focused on the synthesis of 1-butylcyclopropane-1-carbonitrile through various routes, including transition-metal-catalyzed cycloadditions and organocatalytic processes. These methods have not only improved the efficiency of synthesis but also opened up new avenues for functionalization. For instance, the integration of this compound into larger molecular frameworks has been reported in the context of drug discovery, where its unique electronic properties can modulate bioactivity.

In terms of applications, 1-butylcyclopropane-1-carbonitrile has shown promise in the field of materials science. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with tailored mechanical and thermal properties. Additionally, its role as an intermediate in the synthesis of more complex molecules has been highlighted in recent publications, underscoring its importance in modern organic chemistry.

The exploration of cyclopropane derivatives like 1-butylcyclopropane-1-carbonitrile continues to be a vibrant area of research. With advancements in computational modeling techniques, researchers can now predict the reactivity and stability of these compounds with greater accuracy. This has facilitated the design of more efficient synthetic pathways and the discovery of novel applications.

In conclusion, 1-butylcyclopropane-1-carbonitrile (CAS No: 2790-00-3) stands as a testament to the ingenuity of modern organic chemistry. Its distinctive structure, coupled with its versatile functional groups, positions it as a valuable compound in both academic research and industrial applications. As research progresses, we can expect even more innovative uses for this fascinating molecule.